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Compound of Interest

Bis(4-Methoxyphenyl)methanone-

Compound Name:
das

Cat. No.: B15555233

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure and molecular properties
of Bis(4-Methoxyphenyl)methanone-d8, a deuterated analog of Bis(4-
Methoxyphenyl)methanone. This isotopically labeled compound is a valuable tool in various
research applications, including mass spectrometry-based assays and metabolic studies,
where it can be used as an internal standard.

Core Compound Properties

Bis(4-Methoxyphenyl)methanone-d8 is a stable, isotopically labeled form of the parent
compound, also known as 4,4'-dimethoxybenzophenone. The "-d8" designation signifies the
replacement of eight hydrogen atoms with deuterium atoms on the phenyl rings. This
substitution results in a higher molecular weight compared to the unlabeled compound, which
allows for its clear differentiation in analytical studies.

Quantitative Data Summary
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The key quantitative properties of Bis(4-Methoxyphenyl)methanone-d8 are summarized in
the table below for easy reference and comparison.

Property Value
Chemical Formula C15HeDsOs
Exact Molecular Weight 250.14 g/mol
Parent Compound Formula C15H1403
Parent Compound MW 242.27 g/mol
Isotopic Purity Typically =98%
Chemical Purity Typically 298%

Chemical Structure

The molecular structure of Bis(4-Methoxyphenyl)methanone-d8 consists of a central ketone
group (a carbonyl group bonded to two carbon atoms). Each of these carbon atoms is part of a
separate phenyl ring. A methoxy group (-OCHs) is attached to the fourth carbon (the para
position) of each phenyl ring, relative to the point of attachment to the central ketone. In the
deuterated form, the four hydrogen atoms on each of the two phenyl rings are replaced by
deuterium atoms. The hydrogen atoms on the methyl groups of the methoxy substituents
remain as protium.

Structural Representation:
A 2D representation of the chemical structure is provided below:

(Note: C6D4 represents a deuterated phenyl ring)

Logical Relationship of Deuteration

The following diagram illustrates the relationship between the parent compound and its
deuterated analog.
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Isotopic Labeling
Bis(4—Methoxyphenyl)methanona (8H->8D)  [Bis(4-Methoxyphenyl)methanone-d8
(C15H1403) (C15H6D803)

Click to download full resolution via product page
Caption: Isotopic labeling of the parent compound to yield the d8 analog.

Experimental Considerations

While detailed experimental protocols are beyond the scope of this guide, it is important to note
the analytical technigues used to characterize Bis(4-Methoxyphenyl)methanone-d8.

Experimental Workflow for Characterization:
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Caption: General workflow for the synthesis and analysis of the compound.

e Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the
deuterated compound and assessing its isotopic purity. The mass spectrum will show a peak
corresponding to the mass-to-charge ratio of the deuterated molecule, which will be shifted
by approximately 8 Da compared to the unlabeled compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the overall structure of the molecule. The absence of signals corresponding to the
aromatic protons in the *H NMR spectrum confirms the positions of deuterium labeling.

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
chemical purity of the compound, ensuring it is free from starting materials and byproducts.

The use of Bis(4-Methoxyphenyl)methanone-d8 as an internal standard in quantitative mass
spectrometry assays relies on its chemical identity to the analyte of interest, while its mass
difference allows for its distinct detection. This is a fundamental principle in isotope dilution
mass spectrometry.

e To cite this document: BenchChem. [An In-depth Technical Guide on Bis(4-
Methoxyphenyl)methanone-d8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555233/docs#an-in-depth-technical-guide-on-bis-
4-methoxyphenyl-methanone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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